Cas no 2138199-57-0 (5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid
• CAS No: 2138199-57-0
• MF: C₇H₅Cl₃N₂O₂
• MW: 255.485798597336
• CID: 6385632
• PubChem ID: 165462352
• Update Time: 2025-05-26

5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138199-57-0
• EN300-790129
• 5-methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid
• 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C7H5Cl3N2O2/c1-3-2-11-6(7(8,9)10)12-4(3)5(13)14/h2H,1H3,(H,13,14)
• InChI Key： PIZWDBMTRRHPLR-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C)C(C(=O)O)=N1)(Cl)Cl

Computed Properties

• Exact Mass: 253.941660g/mol
• Monoisotopic Mass: 253.941660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid

Introduction to 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid (CAS No. 2138199-57-0)

5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138199-57-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrimidine core, which is a crucial structural motif in many biologically active agents. The presence of a methyl group at the 5-position and a trichloromethyl substituent at the 2-position, along with a carboxylic acid functionality at the 4-position, endows the compound with unique chemical properties that make it valuable for synthetic applications.

The compound's structure is highly versatile, allowing for further functionalization and derivatization to create novel molecules with potential therapeutic applications. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signal transduction pathways. The specific arrangement of substituents in 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid suggests that it may serve as a key intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in developing new pyrimidine-based drugs due to their broad spectrum of biological activities. For instance, researchers have explored pyrimidine derivatives as inhibitors of kinases, which are enzymes involved in cancer progression. The trichloromethyl group in this compound can be particularly useful for introducing electrophilic centers that facilitate further chemical reactions, such as nucleophilic substitution or coupling reactions. This makes 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid a promising building block for medicinal chemistry.

The carboxylic acid moiety at the 4-position of the pyrimidine ring provides an acidic proton, which can be exploited in pH-sensitive drug delivery systems or used to form esters or amides with various nucleophiles. This versatility has implications not only in drug design but also in materials science, where such functional groups are often incorporated into polymers or coatings to enhance specific properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can rapidly assess the binding affinity of compounds like 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid to target proteins, thereby accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds for diseases such as cancer and infectious diseases. The structural features of this compound make it a candidate for interacting with biological targets that require precise molecular recognition.

Moreover, the agrochemical industry has also benefited from the development of novel heterocyclic compounds. Pyrimidine derivatives are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The unique combination of substituents in 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid could contribute to the design of next-generation agrochemicals that are more effective and environmentally sustainable.

In conclusion, 5-Methyl-2-(trichloromethyl)pyrimidine-4-carboxylic acid (CAS No. 2138199-57-0) represents a significant compound with diverse applications in pharmaceutical and agrochemical research. Its structural features offer opportunities for further chemical manipulation and biological evaluation, making it a valuable asset in the quest for new drugs and crop protection agents. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play an increasingly important role in addressing global health and agricultural challenges.